Cas no 32951-76-1 (5-methoxy-3-nitro-9-phenoxyacridine)

• Product Name: 5-methoxy-3-nitro-9-phenoxyacridine
• CAS No: 32951-76-1
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 1454033
• PubChem ID: 208761
• Update Time: 2025-04-20

5-methoxy-3-nitro-9-phenoxyacridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-nitro-9-phenoxyacridine
• Acridine, 5-methoxy-3-nitro-9-phenoxy-
• 32951-76-1
• DTXSID10186602
• 4-Methoxy-6-nitro-9-phenoxyacridine
• BRN 1552618

• Inchi： 1S/C20H14N2O4/c1-25-18-9-5-8-16-19(18)21-17-12-13(22(23)24)10-11-15(17)20(16)26-14-6-3-2-4-7-14/h2-12H,1H3
• InChI Key： KMGIWSFKWPDBSN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C2C=CC(=CC=2N=C2C(=CC=CC=12)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.09542
• Monoisotopic Mass: 346.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 558°C at 760 mmHg
• Flash Point: 291.3°C
• Refractive Index: 1.702
• PSA: 74.49